Cas no 103971-45-5 ((5-Bromo-4-(dimethylamino)pyridin-2-yl)methanol)

• Product Name: (5-Bromo-4-(dimethylamino)pyridin-2-yl)methanol
• CAS No: 103971-45-5
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 1094041
• PubChem ID: 19791125
• Update Time: 2025-09-23

(5-Bromo-4-(dimethylamino)pyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-4-(dimethylamino)pyridin-2-yl)methanol
• [5-bromo-4-(dimethylamino)pyridin-2-yl]methanol
• 5-Bromo-4-(dimethylamino)-2-pyridinemethanol
• QMSAAMKZUZLPSH-UHFFFAOYSA-N
• SCHEMBL9455831
• 103971-45-5
• 4-dimethylamino-5-bromo-2-hydroxymethylpyridine
• DTXSID801256840

• Inchi： 1S/C8H11BrN2O/c1-11(2)8-3-6(5-12)10-4-7(8)9/h3-4,12H,5H2,1-2H3
• InChI Key： QMSAAMKZUZLPSH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CO)C=C1N(C)C

Computed Properties

• Exact Mass: 230.00548g/mol
• Monoisotopic Mass: 230.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• PSA: 36.36000
• LogP: 1.40240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (5-Bromo-4-(dimethylamino)pyridin-2-yl)methanol

Introduction to (5-Bromo-4-(dimethylamino)pyridin-2-yl)methanol (CAS No. 103971-45-5)

(5-Bromo-4-(dimethylamino)pyridin-2-yl)methanol, with the CAS number 103971-45-5, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic alcohol features a pyridine core substituted with a bromine atom at the 5-position and a dimethylamino group at the 4-position, flanked by a hydroxymethyl group at the 2-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's molecular structure, characterized by its nitrogen-rich heterocycle, positions it as a versatile building block for medicinal chemistry applications. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity, making it suitable for diverse synthetic transformations. In recent years, such pyridine derivatives have garnered considerable attention due to their potential in drug discovery and development.

Recent studies have highlighted the role of (5-Bromo-4-(dimethylamino)pyridin-2-yl)methanol in the development of novel therapeutic agents. Researchers have explored its utility in constructing kinase inhibitors, which are crucial in targeting various diseases, including cancer and inflammatory disorders. The bromine substituent at the 5-position allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of additional pharmacophores.

The dimethylamino group at the 4-position contributes to the compound's basicity, facilitating interactions with acidic moieties in biological targets. This feature is particularly advantageous in designing molecules that require precise binding to specific enzymatic or receptor sites. Moreover, the hydroxymethyl group at the 2-position provides a site for further derivatization, allowing chemists to tailor the compound's properties for specific applications.

In the context of drug discovery, (5-Bromo-4-(dimethylamino)pyridin-2-yl)methanol has been utilized in the synthesis of small-molecule inhibitors targeting protein-protein interactions. These interactions are often critical in cellular signaling pathways and are implicated in numerous diseases. By designing molecules that disrupt or modulate these interactions, researchers aim to develop treatments that can effectively interfere with disease progression.

Advances in computational chemistry have also played a pivotal role in optimizing derivatives of (5-Bromo-4-(dimethylamino)pyridin-2-yl)methanol. Molecular modeling techniques allow researchers to predict binding affinities and metabolic stability, thereby guiding the design of more effective drug candidates. These computational approaches complement traditional wet chemistry methods, accelerating the drug development process.

The compound's potential extends beyond pharmaceutical applications. It has been explored in materials science for its ability to form coordination complexes with metal ions. These complexes exhibit unique optical and electronic properties, making them suitable for use in luminescent materials or catalysts. The versatility of (5-Bromo-4-(dimethylamino)pyridin-2-yl)methanol underscores its importance as a multifunctional chemical entity.

Recent patents and scientific literature underscore the growing interest in this compound. Several research groups have reported novel synthetic routes and applications for (5-Bromo-4-(dimethylamino)pyridin-2-yl)methanol, demonstrating its broad utility across multiple disciplines. As synthetic methodologies continue to evolve, expectations are high that this compound will find even more innovative uses in both academic and industrial settings.

The safety profile of (5-Bromo-4-(dimethylamino)pyridin-2-yl)methanol is another critical consideration. While not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure safe laboratory practices. Researchers are advised to consult safety data sheets and adhere to established protocols when working with this compound.

In conclusion, (5-Bromo-4-(dimethylamino)pyridin-2-yl)methanol (CAS No. 103971-45-5) is a highly versatile intermediate with significant potential in pharmaceutical research and beyond. Its unique structural features enable diverse synthetic applications, making it a valuable tool for chemists and biologists alike. As research continues to uncover new uses for this compound, its importance is likely to grow further, solidifying its place as a cornerstone of modern chemical innovation.